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Compound Focus: JWG-071

CAS No.: 2250323-50-1

Cat. No.: S531463

Get Quote

The following table summarizes the key stability and handling information for JWG-071 as provided by

commercial suppliers and research literature [1] [2] [3].

Parameter Specification

CAS Number 2250323-50-1 [1] [2] [3]

Molecular Formula C₃₄H₄₄N₈O₃ [1] [2]

Molecular Weight 612.76 - 612.77 g/mol [1] [2] [3]

Physical Form Light yellow to yellow solid powder [1]

Purity ≥98% [1]

Storage (Powder) -20°C for 3 years or 4°C for 2 years [1]

Storage (Solvent) -80°C for 6 months or -20°C for 1 month [1]

Shipping Condition Room temperature (stable for a few days during ordinary shipping) [1]

Solubility & Stock Solution Preparation
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JWG-071 has good solubility in DMSO and can be prepared in various formulations for in vitro and in vivo

studies.

Solubility in DMSO: ~100 mg/mL (~163.2 mM) [1] [2].
Recommended Stock Concentration: 25.0 mg/mL in DMSO for preparing working solutions [1].

Here are several validated formulations for preparing working solutions [1]:

Formulation
Name

Composition (add solvents sequentially)
Final Concentration
(Example)

Formulation 1 10% DMSO + 40% PEG300 + 5% Tween80 +
45% Saline

2.5 mg/mL (4.08 mM)

Formulation 2 10% DMSO + 90% (20% SBE-β-CD in Saline) 2.5 mg/mL (4.08 mM)

Formulation 3 10% DMSO + 90% Corn Oil 2.5 mg/mL (4.08 mM)

Example Protocol for 1 mL of Formulation 1 [1]:

Add 100 µL of 25.0 mg/mL DMSO stock solution to 400 µL PEG300 and mix evenly.

Add 50 µL Tween-80 to the above solution and mix evenly.
Add 450 µL normal saline (0.9% sodium chloride) to adjust the volume to 1 mL.

Experimental Protocols from Research

JWG-071 has been used in various biological assays. The protocols below can serve as a reference for your

own experimental design.

Cell Viability Assay (MTT Assay)

Purpose: To determine the effect of JWG-071 on cancer cell proliferation and survival [4] [5].
Typical Procedure: Seed cells in a 96-well plate. The next day, treat cells with JWG-071 (e.g.,

at 2.5 mg/mL or other desired concentrations) alone or in combination with other agents like
TRAIL. After the incubation period (e.g., 24-48 hours), add MTT reagent. Measure the

absorbance at a specific wavelength (e.g., 570 nm) to determine cell viability [4] [5].

Sensitization to Death Receptor Agonists
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Purpose: To study how ERK5 inhibition sensitizes cancer cells to extrinsic apoptosis [5].

Typical Procedure: Pre-treat cancer cells (e.g., endometrial cancer cell lines Ishikawa or
AN3CA) with JWG-071 (e.g., 2.5 mg/mL) for a set time (e.g., 1 hour). Then, add a death

receptor agonist like recombinant TRAIL (rTRAIL). Cell death can be assessed via viability
assays (MTT) or by monitoring caspase-8 and caspase-3 activation through immunoblot

analysis [5].

In Vivo Tumor Xenograft Studies

Purpose: To evaluate the anti-tumor efficacy of JWG-071 in animal models [4] [6].

Typical Procedure: The compound is administered orally to mice bearing tumor xenografts.
The formulation used (e.g., Formulation 1, 2, or 3 mentioned above) ensures stability and

bioavailability for in vivo dosing [4] [6].

Troubleshooting Guide

Here are solutions to common issues you might encounter when working with JWG-071.

Issue Possible Cause Solution

Precipitation in
Solution

Solution is too cold or
stock solution is old.

Warm the solution gently and sonicate. Prepare fresh
stock solution if necessary. For long-term storage,

keep at -80°C and avoid repeated freeze-thaw cycles
[1].

Loss of Biological
Activity

Compound degraded
due to improper

storage or repeated
freeze-thaw cycles.

Use a fresh aliquot from powder stored at -20°C.
Verify the activity with a positive control experiment

[1].

Unexpected
Cytotoxicity in
Combination
Therapy

Synergistic effect with
another agent.

This may be an intended experimental outcome.
Titrate the concentrations of both JWG-071 and the

co-treatment agent (e.g., chemotherapy or TRAIL) to
establish an effective and specific dose-response

relationship [5].

JWG-071 Handling and Experimental Workflow
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To visualize the key decision points in handling JWG-071 for your experiments, please refer to the

following workflow:

Storage Conditions

Start JWG-071 Experiment

Storage Decision

Powder: -20°C for 3 years

  Use powder

In Solvent: -20°C for 1 month

  Use pre-made solution

In Solvent: -80°C for 6 months

  Long-term storage

Prepare Stock Solution

Dilute to Working Solution

Proceed with Experiment

Thaw on ice

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [JWG-071 Stability & Storage Specifications]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b531463#jwg-071-stability-in-

solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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